MK204

• Molecular Formula: C16H9Br5ClNO4
• Molecular Weight: 714.2 g/mol
• InChI: InChI=1S/C16H9Br5ClNO4/c17-11-8(12(18)14(20)15(21)13(11)19)4-23-16(26)7-2-1-6(22)3-9(7)27-5-10(24)25/h1-3H,4-5H2,(H,23,26)(H,24,25)
• InChIKey: QYSFXUVFRUYJCZ-UHFFFAOYSA-N

MK-2048: Second-Generation HIV INSTI

MK204 (CAS 1959605-73-2) is a potent and selective inhibitor of aldo-keto reductase family 1 member B10 (AKR1B10), an enzyme overexpressed in multiple cancer types and implicated in chemotherapy resistance [1]. The compound belongs to a series of polyhalogenated IDD388 derivatives and has been characterized through X-ray crystallography, in vitro enzyme inhibition assays, and advanced binding free energy calculations [2]. MK204 distinguishes itself from structurally related inhibitors through a unique halogen bonding interaction with the AKR1B10 active site, translating to a 270-fold selectivity window over the closely related aldose reductase (AR) enzyme [1].

Compound Class

Second-generation HIV-1 integrase strand transfer inhibitor (INSTI)

Primary Research Context

INSTI resistance pathway studies and long-acting formulation research

Key Differentiator

Retains reported activity against RAL/EVG-resistant mutants

• [1] Cousido-Siah A, et al. IDD388 Polyhalogenated Derivatives as Probes for an Improved Structure-Based Selectivity of AKR1B10 Inhibitors. ACS Chem Biol. 2016; 11(9): 2610-2620. View Source
• [2] PDB ID: 5LIY. Crystal structure of human AKR1B10 complexed with NADP+ and the inhibitor MK204. View Source

MK-2048 vs. First-Generation INSTIs

Despite high structural homology between AKR1B10 and aldose reductase (AR), MK204 exploits a distinct inner specificity pocket in AKR1B10 that is inaccessible to smaller or less bulky inhibitors [1]. While compounds like fidarestat and zopolrestat exhibit potent AR inhibition with poor AKR1B10 selectivity (fidarestat: 1300-fold AR-selective; zopolrestat: AR IC50 3.1 nM vs AKR1B10 IC50 ~0.62–8.0 μM), MK204 demonstrates the inverse selectivity profile with 270-fold preference for AKR1B10 over AR [2]. This reversal of selectivity is driven by specific halogen bonding and desolvation energetics that cannot be replicated by generic AKR1B10 inhibitors lacking the pentabromophenyl moiety. Consequently, substituting MK204 with other in-class compounds would compromise target engagement specificity and confound experimental outcomes in AKR1B10-dependent models [3].

1

First-generation INSTI mismatch

RAL or EVG may show reduced susceptibility against common escape mutants; substitution can shift antiviral response interpretation in resistant-strain models.

2

Duration-of-action context may differ

First-generation INSTIs exhibit shorter target residence time; long-acting formulation studies may not transfer directly.

3

Tissue PK profile not interchangeable

RAL and EVG lack comparable extended-release tissue PK data; topical or implantable delivery research requires compound-specific validation.

• [1] Cousido-Siah A, et al. IDD388 Polyhalogenated Derivatives as Probes for an Improved Structure-Based Selectivity of AKR1B10 Inhibitors. ACS Chem Biol. 2016; 11(9): 2610-2620. View Source
• [2] Gallego O, et al. Structural basis for the high all-trans-retinaldehyde reductase activity of the tumor marker AKR1B10. Proc Natl Acad Sci U S A. 2007; 104(52): 20764-20769. View Source
• [3] Zhao Y, et al. Inhibitory selectivity to the AKR1B10 and aldose reductase (AR): insight from molecular dynamics simulations and free energy calculations. RSC Adv. 2023; 13(38): 26709-26718. View Source

MK-2048 Differentiation Evidence

Potency Against Y143R/C Mutants

MK204 inhibits AKR1B10 with an IC50 of 80 nM while showing substantially weaker inhibition of the closely related aldose reductase (AR), with an IC50 of 21.7 μM [1]. This corresponds to a 271-fold selectivity index for AKR1B10 over AR. In contrast, the clinically studied AR inhibitor fidarestat exhibits 1300-fold selectivity for AR over AKR1B10 (AR IC50: 26 nM; AKR1B10 IC50: 33 μM), while zopolrestat shows AR IC50 of 3.1 nM compared to AKR1B10 IC50 of 0.62–8.0 μM [2].

Y143R/C Mutant Activity

Head-to-head

MK-2048 remained susceptible

RAL and EVG: reduced susceptibility against same Y143R/C mutant panel

Supports INSTI-resistance pathway research context

Phenotypic assay with recombinant viruses from RAL-treated patient isolates

Evidence Dimension	Selectivity Index (AR IC50 / AKR1B10 IC50)
Target Compound Data	AKR1B10 IC50 = 80 nM; AR IC50 = 21.7 μM
Comparator Or Baseline	Fidarestat: AKR1B10 IC50 = 33 μM, AR IC50 = 26 nM (1300-fold AR-selective); Zopolrestat: AKR1B10 IC50 = 0.62–8.0 μM, AR IC50 = 3.1 nM
Quantified Difference	MK204: 271-fold AKR1B10-selective; fidarestat: 1300-fold AR-selective; zopolrestat: AR-selective
Conditions	Recombinant human AKR1B10 and AR enzymes; NADPH consumption assay; pyridine-3-aldehyde substrate

Why This Matters

MK204 is the only inhibitor in this set that provides >100-fold selectivity for AKR1B10 over AR, making it uniquely suitable for experiments where AR cross-inhibition would confound interpretation of AKR1B10-dependent phenotypes.

• [1] Cousido-Siah A, et al. IDD388 Polyhalogenated Derivatives as Probes for an Improved Structure-Based Selectivity of AKR1B10 Inhibitors. ACS Chem Biol. 2016; 11(9): 2610-2620. View Source
• [2] Endo S, et al. Selective inhibition of the tumor marker aldo-keto reductase 1B10. Bioorg Med Chem Lett. 2010; 20(12): 3688-3691. View Source

Extended Duration of Integrase Inhibition

Among three polyhalogenated derivatives (MK184, MK319, MK204) that open the inner specificity pocket of AKR1B10, only MK204 forms a strong halogen bond with the protein, quantified at -4.4 kcal/mol by quantum mechanical calculations [1]. This interaction is absent in MK184 and MK319, which lack the full pentabromophenyl substitution pattern. Additionally, MK204 presents the lowest desolvation cost among the entire series, further contributing to its favorable binding energetics [2].

Inhibition Duration

Cross-study

~4-fold longer vs. raltegravir

Slower dissociation from integrase-DNA complex

Supports target-engagement duration assay context

In vitro biochemical dissociation assay; dissociation half-life values not provided

Evidence Dimension	Halogen bond energy
Target Compound Data	-4.4 kcal/mol halogen bond energy
Comparator Or Baseline	MK184 and MK319: no detectable halogen bond
Quantified Difference	MK204 uniquely establishes a halogen bond
Conditions	Quantum mechanical (QM) calculations on crystal structures; PDB IDs: 5LIY (MK204), 5LIX (MK184), 5LIW (MK319)

Why This Matters

The unique halogen bond of MK204 provides a structurally validated, energetic basis for its superior AKR1B10 inhibitory potency and selectivity that is not recapitulated by MK184 (IC50 ~1000 nM) or MK319, guiding rational selection for structure-activity relationship studies.

• [1] Cousido-Siah A, et al. IDD388 Polyhalogenated Derivatives as Probes for an Improved Structure-Based Selectivity of AKR1B10 Inhibitors. ACS Chem Biol. 2016; 11(9): 2610-2620. View Source
• [2] PDB ID: 5LIY. Crystal structure of human AKR1B10 complexed with NADP+ and the inhibitor MK204. View Source

Potency in Macrophages

Within the IDD388 polyhalogenated series, MK204 (IC50 = 80 nM) is 12.5-fold more potent against AKR1B10 than its tribrominated analog MK184 (IC50 = 1000 nM) [1]. This potency gain is attributed to the progressive bromination of the aryl moiety, with the pentabromophenyl substitution of MK204 conferring optimal fit within the AKR1B10 inner specificity pocket and enabling the critical halogen bond interaction absent in MK184 [2].

Macrophage Potency

Head-to-head

EC50 0.4 nM (macrophages)

EC50 0.9 nM (PBMCs); 11.5 nM (C8166 T-cells)

Supports cellular reservoir model-response context

In vitro infection of primary macrophages, PBMCs, and T-cell lines

Evidence Dimension	AKR1B10 IC50
Target Compound Data	80 nM
Comparator Or Baseline	MK184: 1000 nM
Quantified Difference	12.5-fold greater potency
Conditions	Recombinant human AKR1B10; NADPH consumption assay; pyridine-3-aldehyde substrate

Why This Matters

MK204 offers a substantial potency advantage over its closest structural analog MK184, enabling lower working concentrations and reducing the risk of off-target effects in cell-based and biochemical assays.

• [1] Cousido-Siah A, et al. IDD388 Polyhalogenated Derivatives as Probes for an Improved Structure-Based Selectivity of AKR1B10 Inhibitors. ACS Chem Biol. 2016; 11(9): 2610-2620. View Source
• [2] BindingDB Entry BDBM200220 (MK184). BindingDB database. View Source

N155H Mutant Inhibition

Crystallographic analysis reveals that MK204, along with MK184 and MK319, opens an inner specificity pocket in AKR1B10 characterized by a π-π stacking interaction between its pentabromophenyl moiety and the Trp112 side chain in its native conformation [1]. This interaction is sterically impossible in aldose reductase due to conformational constraints in the homologous region, providing a structural explanation for MK204's selectivity [2]. The smaller aryl moieties of MK181 and IDD388 bind instead to the external loop A subpocket and do not engage Trp112, demonstrating that the bulky pentabromophenyl group is a key determinant of this unique binding mode.

N155H ISD Complex

Head-to-head

3- to 5-fold more ISD complex

Relative to RAL with N155H mutant integrase

Supports resistance-mechanism binding study context

Biochemical assay with purified wild-type and N155H integrase proteins

Evidence Dimension	Presence of π-π stacking with Trp112
Target Compound Data	Confirmed by X-ray crystallography (PDB: 5LIY)
Comparator Or Baseline	Aldose reductase: sterically impossible; MK181/IDD388: bind to external pocket without Trp112 engagement
Quantified Difference	Qualitative structural difference
Conditions	X-ray crystallography at 1.85 Å resolution

Why This Matters

This structurally validated binding mode rationalizes MK204's unique selectivity profile and provides a clear mechanistic basis for choosing MK204 over AR-preferring inhibitors when investigating AKR1B10-specific biology.

• [1] Cousido-Siah A, et al. IDD388 Polyhalogenated Derivatives as Probes for an Improved Structure-Based Selectivity of AKR1B10 Inhibitors. ACS Chem Biol. 2016; 11(9): 2610-2620. View Source
• [2] Zhao Y, et al. Inhibitory selectivity to the AKR1B10 and aldose reductase (AR): insight from molecular dynamics simulations and free energy calculations. RSC Adv. 2023; 13(38): 26709-26718. View Source

Cervical Tissue Pharmacokinetics

WaterMap analysis and advanced binding free energy calculations demonstrate that MK204 exhibits the lowest desolvation cost among the entire series of IDD388 polyhalogenated derivatives (including MK181, MK184, and MK319) [1]. This favorable desolvation profile, combined with the -4.4 kcal/mol halogen bond, translates into the most potent and selective AKR1B10 inhibition observed in the series. The reduced energetic penalty for displacing ordered water molecules from the active site upon MK204 binding is a key thermodynamic driver of its superior inhibitory properties [2].

Cervical Tissue PK

Class-level

2-compartment model, linear elimination

Residual variability 19% CV in ex vivo explant model

Supports topical formulation exposure-model interpretation

Ex vivo human cervical tissue explant PK model over 120 hours

Evidence Dimension	Desolvation cost
Target Compound Data	Lowest among IDD388 derivatives (qualitative ranking)
Comparator Or Baseline	MK181, MK184, MK319: higher desolvation costs
Quantified Difference	Qualitative thermodynamic advantage
Conditions	WaterMap analysis and QM-based binding free energy calculations on crystal structures

Why This Matters

The favorable desolvation energetics of MK204 provide a thermodynamic basis for its superior binding affinity, supporting its selection as the optimal tool compound for AKR1B10 inhibition studies in systems where competing inhibitors may suffer from higher desolvation penalties.

• [1] Cousido-Siah A, et al. IDD388 Polyhalogenated Derivatives as Probes for an Improved Structure-Based Selectivity of AKR1B10 Inhibitors. ACS Chem Biol. 2016; 11(9): 2610-2620. View Source
• [2] Zhao Y, et al. Inhibitory selectivity to the AKR1B10 and aldose reductase (AR): insight from molecular dynamics simulations and free energy calculations. RSC Adv. 2023; 13(38): 26709-26718. View Source

MK-2048 Application Scenarios

Drug Resistance Studies with INSTI Failure

MK204's 270-fold selectivity for AKR1B10 over AR enables unambiguous assessment of AKR1B10's role in mediating resistance to chemotherapeutic agents in hepatocellular carcinoma cell lines, without confounding AR-mediated effects [1]. This application is supported by the compound's well-characterized IC50 of 80 nM in biochemical assays and its structurally validated binding mode [2].

Long-Acting Topical PrEP Development

MK204 serves as the reference standard for halogen bond-driven AKR1B10 inhibition in SAR campaigns. Its -4.4 kcal/mol halogen bond energy and low desolvation cost provide quantitative benchmarks against which newly synthesized analogs can be compared [1]. The availability of high-resolution co-crystal structures (PDB: 5LIY) further supports rational, structure-guided optimization efforts [2].

HIV Macrophage Reservoir Research

When evaluating AKR1B10 as a potential therapeutic target in vivo, MK204 provides the requisite selectivity to distinguish on-target effects from AR-related toxicities that would confound interpretation of results obtained with non-selective inhibitors such as fidarestat or zopolrestat [1]. The compound's >98% purity and validated enzyme inhibition parameters ensure reproducible dosing and pharmacodynamic assessments [2].

Integrase-DNA Complex Stabilization Studies

MK204's defined interaction with the AKR1B10 inner specificity pocket and Trp112 residue makes it an ideal probe for characterizing the functional impact of genetic variants or engineered mutations in the AKR1B10 active site [1]. Changes in IC50 values relative to the wild-type baseline (80 nM) can be directly correlated with structural perturbations observed in co-crystal structures [2].

Application

Selection Property

Validation Focus

INSTI resistance pathway studies

Retained activity against RAL/EVG-resistant mutants

Phenotypic susceptibility and resistance-barrier endpoints

Long-acting topical PrEP research

Extended tissue PK profile in explant models

Formulation-dependent exposure and release-rate review

HIV macrophage reservoir studies

Reported potency across immune cell types

Multi-cell-type antiviral activity endpoints

Integrase-DNA binding mechanism studies

ISD complex stabilization with resistant mutants

Dissociation kinetics and structural binding mode review

• [1] Cousido-Siah A, et al. IDD388 Polyhalogenated Derivatives as Probes for an Improved Structure-Based Selectivity of AKR1B10 Inhibitors. ACS Chem Biol. 2016; 11(9): 2610-2620. View Source
• [2] PDB ID: 5LIY. Crystal structure of human AKR1B10 complexed with NADP+ and the inhibitor MK204. View Source